1-(3-phenoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine oxalate

• IUPAC Name: oxalic acid;1-[(3-phenoxyphenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C27H32N2O4.C2H2O4/c1-30-25-13-12-22(26(31-2)27(25)32-3)20-29-16-14-28(15-17-29)19-21-8-7-11-24(18-21)33-23-9-5-4-6-10-23;3-1(4)2(5)6/h4-13,18H,14-17,19-20H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: PKUOUYSOTKBTCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)CC3=CC(=CC=C3)OC4=CC=CC=C4)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C29H34N2O8
• Molecular Weight: 538.6 g/mol

Description

1-(3-phenoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine oxalate is a chemical compound that has gained attention in scientific research due to its potential therapeutic and medicinal properties. This compound is a piperazine derivative and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 1-(3-phenoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine oxalate is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or proteins involved in disease processes.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-phenoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine oxalate can affect various biochemical and physiological processes in the body. It has been found to modulate neurotransmitter levels, reduce oxidative stress, and inhibit inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-phenoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine oxalate in lab experiments is its potential therapeutic properties. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to design experiments and interpret results.

Future Directions

There are several potential future directions for research on 1-(3-phenoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine oxalate. These include investigating its potential use in the treatment of other diseases and conditions, exploring its mechanism of action in more detail, and developing more efficient and cost-effective synthesis methods.
In conclusion, 1-(3-phenoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine oxalate is a chemical compound that has shown potential therapeutic properties in scientific research. Although its mechanism of action is not fully understood, it has been investigated for its potential use in the treatment of various diseases and conditions. Future research may focus on exploring its mechanism of action in more detail and developing more efficient synthesis methods.

Scientific Research Applications

1-(3-phenoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine oxalate has been studied for its potential therapeutic effects on various diseases and conditions. It has been found to exhibit antitumor, antifungal, and antibacterial properties. Additionally, it has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and depression.